Cas no 898771-41-0 ((2-chloro-4-fluoro-phenyl)-(3-thienyl)methanone)

(2-Chloro-4-fluoro-phenyl)-(3-thienyl)methanone is a fluorinated and chlorinated aromatic ketone featuring a thiophene moiety, making it a versatile intermediate in organic synthesis. Its unique structure, combining halogenated phenyl and heteroaromatic groups, enables applications in pharmaceuticals, agrochemicals, and material science. The presence of both chloro and fluoro substituents enhances its reactivity in cross-coupling reactions, while the thienyl group contributes to electronic modulation in conjugated systems. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic workflows. Its well-defined molecular architecture makes it valuable for designing biologically active compounds or functional materials requiring tailored electronic properties.

(2-chloro-4-fluoro-phenyl)-(3-thienyl)methanone structure

898771-41-0 structure

Product Name:(2-chloro-4-fluoro-phenyl)-(3-thienyl)methanone

CAS No:898771-41-0

MF:C₁₁H₆ClFOS

MW:240.681144237518

MDL:MFCD07699041

CID:1946774

PubChem ID:24723411

Update Time:2025-06-06

(2-chloro-4-fluoro-phenyl)-(3-thienyl)methanone Chemical and Physical Properties

Names and Identifiers

- 3-(2-CHLORO-4-FLUOROBENZOYL)THIOPHENE
- (2-chloro-4-fluoro-phenyl)-(3-thienyl)methanone
- LogP
- (2-chloro-4-fluorophenyl)-thiophen-3-ylmethanone
- 1-CYCLOPROPYL-8-ETHOXY-6,7-DIFLUORO-4-OXO-1,4-DIHYDROQUINOLINE-3-CARBOXYLIC ACID
- (2-Chloro-4-fluorophenyl)(thiophen-3-yl)methanone
- DTXSID00641851
- AKOS014432914
- MFCD07699041
- (2-Chloro-4-fluorophenyl)(3-thienyl)methanone
- 898771-41-0
- MDL： MFCD07699041
- Inchi： 1S/C11H6ClFOS/c12-10-5-8(13)1-2-9(10)11(14)7-3-4-15-6-7/h1-6H
- InChI Key： RUVOXBMRINTMAL-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C(C1=CSC=C1)=O)F

Computed Properties

Exact Mass: 239.98100
Monoisotopic Mass: 239.9811918Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 45.3Å²

Experimental Properties

PSA: 45.31000
LogP: 3.77160

(2-chloro-4-fluoro-phenyl)-(3-thienyl)methanone Pricemore >>

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